5alpha-Cholan-24-oic acid, 12alpha-hydroxy-3,7-dioxo-, methyl ester

• CAS RN: 16656-66-9
• Molecular Formula: C25H38O5
• Molecular Weight: 418.6 g/mol
• IUPAC Name: methyl (4R)-4-[(5R,8R,9S,10S,12S,13R,14S,17R)-12-hydroxy-10,13-dimethyl-3,7-dioxo-2,4,5,6,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
• InChI: InChI=1S/C25H38O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-15,17-19,21,23,28H,5-13H2,1-4H3/t14-,15-,17-,18+,19+,21+,23+,24+,25-/m1/s1
• InChI Key: JUIDEOZESHAMJA-VGUBVMPASA-N
• Isomeric SMILES: C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2C(=O)C[C@@H]4[C@@]3(CCC(=O)C4)C)O)C
• SMILES: CC(CCC(=O)OC)C1CCC2C1(C(CC3C2C(=O)CC4C3(CCC(=O)C4)C)O)C
• synonyms: 12α-Hydroxy-3,7-dioxo-5α-cholan-24-oic acid methyl ester

Description

5alpha-Cholan-24-oic acid, 12alpha-hydroxy-3,7-dioxo-, methyl ester is a steroid compound that has gained significant attention in recent years due to its potential use in scientific research. This compound is also known as UDCA methyl ester and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5alpha-Cholan-24-oic acid, 12alpha-hydroxy-3,7-dioxo-, methyl ester is not fully understood. However, it is believed to work by reducing inflammation and oxidative stress in the liver. This compound has also been shown to improve bile flow and reduce the accumulation of toxic bile acids in the liver.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. This compound has been shown to have anti-inflammatory, antioxidant, and hepatoprotective effects. It can also improve bile flow and reduce the accumulation of toxic bile acids in the liver. In addition, this compound has been found to have a positive impact on glucose and lipid metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5alpha-Cholan-24-oic acid, 12alpha-hydroxy-3,7-dioxo-, methyl ester in lab experiments is its hepatoprotective effects. This compound can improve liver function and reduce liver damage caused by various factors such as alcohol consumption and drug toxicity. However, one of the limitations of using this compound is its cost. This compound is relatively expensive and may not be feasible for use in large-scale experiments.

Future Directions

For research include its potential use in the treatment of other liver diseases and metabolic disorders.

Synthesis Methods

The synthesis of 5alpha-Cholan-24-oic acid, 12alpha-hydroxy-3,7-dioxo-, methyl ester can be achieved through various methods. One of the most commonly used methods involves the reaction of ursodeoxycholic acid (UDCA) with methyl iodide in the presence of a base such as potassium carbonate. This reaction results in the formation of UDCA methyl ester, which can be further purified through column chromatography.

Scientific Research Applications

5alpha-Cholan-24-oic acid, 12alpha-hydroxy-3,7-dioxo-, methyl ester has been found to have various scientific research applications. One of the most notable applications is its use in the treatment of liver diseases such as primary biliary cholangitis (PBC) and non-alcoholic fatty liver disease (NAFLD). This compound has been shown to have hepatoprotective effects and can improve liver function in patients with these diseases.